N-(4-{[1-(4-bromophenyl)-1H-tetrazol-5-yl]methoxy}phenyl)benzamide

Specification

• Molecular Formula: C21H16BrN5O2
• Molecular Weight: 450.3 g/mol
• IUPAC Name: N-[4-[[1-(4-bromophenyl)tetrazol-5-yl]methoxy]phenyl]benzamide
• Standard InChI: InChI=1S/C21H16BrN5O2/c22-16-6-10-18(11-7-16)27-20(24-25-26-27)14-29-19-12-8-17(9-13-19)23-21(28)15-4-2-1-3-5-15/h1-13H,14H2,(H,23,28)
• Standard InChI Key: ZKURRTIFOMHGMS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)OCC3=NN=NN3C4=CC=C(C=C4)Br

Introduction

N-(4-{[1-(4-bromophenyl)-1H-tetrazol-5-yl]methoxy}phenyl)benzamide is a complex organic compound characterized by its unique molecular structure, which includes a tetrazole ring, a bromophenyl group, and a methoxyphenyl moiety. This compound has a molecular formula of C21H16BrN5O2 and a molecular weight of 450.3 g/mol. The presence of these functional groups contributes to its potential biological activities and chemical reactivity.

Biological Activity

Compounds containing tetrazole rings are often associated with diverse pharmacological properties, including potential therapeutic applications. The unique combination of structural components in N-(4-{[1-(4-bromophenyl)-1H-tetrazol-5-yl]methoxy}phenyl)benzamide may allow it to interact with various biological targets, such as enzymes and receptors, modulating biological pathways.

Synthesis and Applications

The synthesis of N-(4-{[1-(4-bromophenyl)-1H-tetrazol-5-yl]methoxy}phenyl)benzamide involves multiple steps, each requiring careful optimization to ensure high yields and purity of the final product. This compound has several applications in scientific research, particularly in understanding its interactions with biological targets, which is crucial for assessing its therapeutic potential.

Comparison with Similar Compounds

Several compounds share structural similarities with N-(4-{[1-(4-bromophenyl)-1H-tetrazol-5-yl]methoxy}phenyl)benzamide. Notable examples include:

Compound Name	Structural Features	Unique Aspects
4-Amino-1H-tetrazole	Contains a tetrazole ring	Known for its role in energetic materials
5-(4-Bromophenyl)-1H-tetrazole	Similar brominated phenyl group	Exhibits distinct anti-inflammatory properties
3-Methoxy-4-(4-nitrophenyl)phenol	Contains methoxy and nitro groups	Used in dyes and pigments
8-{[1-(4-bromophenyl)-1H-tetrazol-5-yl]methoxy}quinoline	Contains quinoline moiety	Potential applications in medicinal chemistry

Physical and Chemical Data

• Molecular Formula: C21H16BrN5O2

• Molecular Weight: 450.3 g/mol

• CAS Number: 898653-41-3

• Density: Not available

• Boiling Point: Not available

• Melting Point: Not available

Given the lack of detailed physical property data, further research is needed to fully characterize this compound.